1-(2,4-Dichlorophenyl)-2-morpholin-4-ylethan-1-one

• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-2-morpholin-4-ylethanone
• InChI: InChI=1S/C12H13Cl2NO2/c13-9-1-2-10(11(14)7-9)12(16)8-15-3-5-17-6-4-15/h1-2,7H,3-6,8H2
• InChI Key: JXLGCFCNIMITBU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

1-(2,4-Dichlorophenyl)-2-morpholin-4-ylethan-1-one is a useful research compound. Its molecular formula is C12H13Cl2NO2 and its molecular weight is 274.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 mmol of 2,4-dichlorophenacyl chloride in DMF was added drop wise to 10 mmol morpholine in DMF at room temperature for fourteen hours. The reaction mixture was concentrated in vacuo and diluted with water and ethyl acetate. The solution was extracted three times with ethyl acetate, dried over sodium sulfate, and purified by column chromatography eluting with 50% ethyl acetate and 50% hexane to obtain 1-(2,4-dichlorophenyl)-2-morpholin-4-ylethan-1-one.